5-Nitro-2-(3-methyl-2-thienyl)benzoxazole

• Molecular Formula: C12H8N2O3S
• Molecular Weight: 260.27 g/mol
• IUPAC Name: 2-(3-methylthiophen-2-yl)-5-nitro-1,3-benzoxazole
• InChI: InChI=1S/C12H8N2O3S/c1-7-4-5-18-11(7)12-13-9-6-8(14(15)16)2-3-10(9)17-12/h2-6H,1H3
• InChI Key: GIQRJPSCJZVLEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]

Description

5-Nitro-2-(3-methyl-2-thienyl)benzoxazole is a useful research compound. Its molecular formula is C12H8N2O3S and its molecular weight is 260.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Nitro-2-(3-methyl-2-thienyl)benzoxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Nitro-2-(3-methyl-2-thienyl)benzoxazole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-[[(3-Methyl-2-thienyl)methylene]amino]-4-nitrophenol (13.1 g, 0.05 mole) is heated to reflux in 500 ml of glacial acetic acid and lead tetraacetate (22.2 g, 0.05 mole) is added to the hot mixture. After heating for 10 minutes, the mixture is diluted with 1 liter of water and the precipitated product collected. The crude material is dissolved in chloroform (350 ml) and treated with activiated charcoal. The chloroform is evaporated yielding 5.4 g of product, melting point 174°-176°C.